- Construction of Stereogenic α,α-Disubstituted Cycloalkanones via 1° Amine Thiourea Dual Catalysis: Experimental Scope and Computational Analyses, Journal of Organic Chemistry, 2016, 81(9), 3629-3637
Cas no 94089-47-1 (Cyclohexanepropanoicacid, 1-methyl-2-oxo-, methyl ester, (1R)-)
Cyclohexanepropanoicacid, 1-methyl-2-oxo-, methyl ester, (1R)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanepropanoicacid, 1-methyl-2-oxo-, methyl ester, (1R)-
- (+)-Methyl (R)-3-(1-methyl-2-oxocyclohexyl)propionate
- 3-(1-methyl-2-oxo-cyclohexyl)-propionic acid methyl ester
- methyl 3-((1R)-1-methyl-2-oxocyclohexyl)propanoate
- Cyclohexanepropanoic acid, 1-methyl-2-oxo-, methyl ester, (R)- (ZCI)
- Methyl (1R)-1-methyl-2-oxocyclohexanepropanoate (ACI)
- (+)-Methyl 3-(1-methyl-2-oxocyclohexyl)propionate
- (R)-2-(2-Carbomethoxyethyl)-2-methylcyclohexanone
- methyl 3-[(1R)-1-methyl-2-oxo-cyclohexyl]propanoate
- methyl 3-[(1R)-1-methyl-2-oxocyclohexyl]propanoate
- AKOS017343538
- (R)-(+)-2-(2-Carbomethoxyethyl)-2-methylcyclohexanone
- (R)-Methyl 3-(1-methyl-2-oxocyclohexyl)propanoate
- methyl 3-[(1R)-1-methyl-2-oxidanylidene-cyclohexyl]propanoate
- A844807
- 94089-47-1
- 3-[(1R)-1-methyl-2-oxocyclohexyl]propanoic acid methyl ester
- (+)-Methyl (R)-3-(1-methyl-2-oxocyclohexyl)propionate, 99%
- DTXSID20357427
- (R)-(+)-2-(2'-CARBOMETHOXYETHYL)-2-METHYLCYCLOHEXANONE
-
- MDL: MFCD00012177
- Inchi: 1S/C11H18O3/c1-11(8-6-10(13)14-2)7-4-3-5-9(11)12/h3-8H2,1-2H3/t11-/m1/s1
- InChI Key: XGGLSYONGRFBDO-LLVKDONJSA-N
- SMILES: C([C@]1(CCCCC1=O)C)CC(=O)OC
Computed Properties
- Exact Mass: 198.12600
- Monoisotopic Mass: 198.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.5
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Color/Form: Not available
- Density: 1.056 g/mL at 25 °C(lit.)
- Boiling Point: 70 °C/0.01 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:230°F
Degrees Celsius:110°C - Refractive Index: n20/D 1.469(lit.)
- PSA: 43.37000
- LogP: 2.08900
- Solubility: Not available
- Optical Activity: [α]20/D +37°, c = 3 in ethanol
Cyclohexanepropanoicacid, 1-methyl-2-oxo-, methyl ester, (1R)- Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: S23-S24/25
Cyclohexanepropanoicacid, 1-methyl-2-oxo-, methyl ester, (1R)- Customs Data
- HS CODE:2918300090
- Customs Data:
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Cyclohexanepropanoicacid, 1-methyl-2-oxo-, methyl ester, (1R)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 302945-250MG |
Cyclohexanepropanoicacid, 1-methyl-2-oxo-, methyl ester, (1R)- |
94089-47-1 | 99% | 250MG |
¥263.29 | 2022-02-24 |
Cyclohexanepropanoicacid, 1-methyl-2-oxo-, methyl ester, (1R)- Production Method
Production Method 1
Production Method 2
- Concise synthesis of the tricyclic skeleton of crotobarin and crotogoudin via a gold-catalyzed cycloisomerization reaction, Chemical Communications (Cambridge, 2015, 51(5), 889-891
Production Method 3
- Chiral alicyclic imines and their use, World Intellectual Property Organization, , ,
Production Method 4
- The asymmetric Michael reaction using chiral imines under neutral conditions: stereochemical evidences in support of a cyclic transition state, Tetrahedron Letters, 1994, 35(52), 9705-8
Production Method 5
- Enantioselective Synthesis of Quaternary Carbon Stereogenic Centers through the Primary Amine-Catalyzed Michael Addition Reaction of α-Substituted Cyclic Ketones at High Pressure, European Journal of Organic Chemistry, 2015, 2015(20), 4457-4463
Production Method 6
- Primary Amine, Thiourea-Based Dual Catalysis Motif for Synthesis of Stereogenic, All-Carbon Quaternary Center-Containing Cycloalkanones, Organic Letters, 2012, 14(12), 3178-3181
Production Method 7
1.2 Reagents: Acetic acid , Water Solvents: Water
- The asymmetric Michael reaction involving chiral imines: use of acrylonitrile as acceptor and subsequent functionalization of the adducts, Tetrahedron: Asymmetry, 1994, 5(9), 1645-8
Production Method 8
1.2 12 h, 60 °C; 60 °C → rt
1.3 Reagents: Acetic acid Solvents: Tetrahydrofuran , Water ; 5 h, 23 °C
- Palladium-Catalyzed Decarbonylative Dehydration for the Synthesis of α-Vinyl Carbonyl Compounds and Total Synthesis of (-)-Aspewentins A, B, and C, Angewandte Chemie, 2015, 54(40), 11800-11803
Production Method 9
1.2 -
1.3 Reagents: Acetic acid Solvents: Water
- Asymmetric synthesis of 6-carbomethoxyethyl-6-methyl-ε-caprolactone, Journal of the Brazilian Chemical Society, 1996, 7(5), 353-355
Production Method 10
- Enantioselective synthesis of quaternary carbon centers through Michael-type alkylation of chiral imines, Journal of the American Chemical Society, 1985, 107(1), 273-4
Production Method 11
- Structure-activity relationships of the truncated norzoanthamines exhibiting collagen protection toward anti-osteoporotic activity, Bioorganic & Medicinal Chemistry, 2014, 22(13), 3455-3464
Production Method 12
- A short asymmetric synthesis of 4,4-disubstituted-γ-butyrolactones from racemic 2-methylcyclohexanone in multigram scale, Tetrahedron: Asymmetry, 1998, 9(12), 2031-2034
Production Method 13
- Stereochemical Aspects in the Asymmetric Michael Addition of Chiral Imines to Substituted Electrophilic Alkenes, Journal of Organic Chemistry, 1996, 61(13), 4361-4368
Production Method 14
- Synthesis of tridensone, a sesquiterpene ketone isolated from the liverwort Bazzania tridens. Structure revision and absolute configuration, Journal of the Chemical Society, 1994, (14), 2039-41
Cyclohexanepropanoicacid, 1-methyl-2-oxo-, methyl ester, (1R)- Raw materials
- (αS)-α-Methyl-N-(2-methylcyclohexylidene)benzenemethanamine
- α-Methyl-N-(2-methylcyclohexylidene)benzenemethanamine
- 2-Methylcyclohexanone
- Cyclohexanepropanoic acid, 1-methyl-2-[(1-phenylethyl)imino]-, methyl ester, [S-(R*,S*)]-
Cyclohexanepropanoicacid, 1-methyl-2-oxo-, methyl ester, (1R)- Preparation Products
Cyclohexanepropanoicacid, 1-methyl-2-oxo-, methyl ester, (1R)- Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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